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Compound of Interest

Compound Name: L-817818

Cat. No.: B10771755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions for L-817818, a potent and selective somatostatin receptor subtype 5 (sst5) agonist.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Physicochemical and Solubility Data
A thorough understanding of the physicochemical properties of L-817818 is essential for the

accurate preparation of stock solutions. The relevant data is summarized in the table below.

Property Value Reference(s)

CAS Number 217480-27-8 [1]

Molecular Formula C₃₃H₃₆N₄O₃ [1]

Molecular Weight 536.67 g/mol

Appearance Solid powder [1]

Purity ≥98%

Solubility Soluble to 100 mM in DMSO
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Note: The batch-specific molecular weight can vary. Always refer to the vial label and the

Certificate of Analysis for the most accurate information when performing calculations.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of L-817818.

Materials:

L-817818 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of L-817818 powder to room

temperature to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of L-817818 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.37 mg of L-817818 (assuming a molecular weight of 536.67

g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous,

sterile DMSO to the microcentrifuge tube containing the L-817818 powder. To continue the

example, add 1 mL of DMSO.
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Dissolution: Cap the tube securely and vortex thoroughly until the L-817818 is completely

dissolved. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

Labeling: Clearly label each aliquot with the compound name (L-817818), concentration (10

mM), solvent (DMSO), date of preparation, and aliquot volume.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2] When stored at -20°C, it is recommended to use the

solution within one month.[2] Protect the solution from light.[2]

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or experimental buffer.

Note on Solvent Effects: DMSO can have effects on cellular systems. It is crucial to include a

vehicle control in all experiments, which consists of the cell culture medium or buffer containing

the same final concentration of DMSO as the experimental samples.

Signaling Pathway
L-817818 is a potent and selective agonist for the somatostatin receptor subtype 5 (sst5),

which is a G-protein coupled receptor (GPCR). Activation of sst5 by L-817818 initiates a

signaling cascade that can lead to various cellular responses, including the inhibition of

hormone release. For instance, it has been shown to inhibit growth hormone release from rat

pituitary cells and insulin release from mouse pancreatic islets.
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Caption: L-817818 signaling pathway.

Experimental Workflow
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The following diagram illustrates the general workflow for preparing and using L-817818
solutions in a typical in vitro experiment.
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Caption: Experimental workflow for L-817818.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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